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Compound of Interest

5-Chloro-2-hydroxy-n-(2-
Compound Name:

hydroxyethyl)benzamide
CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

Executive Summary

5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide is a specialized derivative of 5-
chlorosalicylic acid, characterized by the introduction of an ethanolamine moiety at the amide
position. As a member of the salicylamide class, this compound retains the core
pharmacophore associated with anthelmintic (e.g., Niclosamide) and antimicrobial activities,
while the N-(2-hydroxyethyl) substitution enhances hydrophilicity and offers a handle for further
chemical modification (e.g., cyclization to oxazolines). This guide delineates its structural
properties, synthetic pathways, and potential applications in medicinal chemistry.

Chemical Identity & Nomenclature

Precise nomenclature is critical due to the existence of positional isomers. The target
compound is an amide derivative, distinct from its aniline-substituted isomer.
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Property Specification
5-Chloro-2-hydroxy-N-(2-
IUPAC Name
hydroxyethyl)benzamide
Common Name N-(2-Hydroxyethyl)-5-chlorosalicylamide
Chemical Formula C9oH10CINOs
Molecular Weight 215.63 g/mol
Core Scaffold Salicylamide (2-Hydroxybenzamide)
Key Substituents 5-Chloro (aryl), N-(2-Hydroxyethyl) (amide)
Target: Amide-substituted (Ar-CO-NH-R)Isomer:
Isomer Distinction Aniline-substituted (5-chloro-2-((2-

hydroxyethyl)amino)benzamide)

Structural Analysis

The molecule features an intramolecular hydrogen bond between the phenolic hydroxyl and the
amide carbonyl oxygen. This "pseudo-ring" formation is characteristic of salicylamides and
contributes to their membrane permeability and biological stability.

Synthesis & Manufacturing Protocols

The synthesis of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide can be achieved
through two primary routes: Direct Aminolysis of Esters (Preferred) and Coupling Agent
Activation.

Method A: Aminolysis of Methyl 5-Chlorosalicylate
(Green Chemistry Route)

This method is preferred for its high atom economy and avoidance of toxic coupling reagents.
Reagents:

¢ Methyl 5-chlorosalicylate (1.0 eq)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b13975344/docs?utm_src=pdf-body#comprehensive-technical-profile-5-chloro-2-hydroxy-n-2-hydroxyethyl-benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13975344?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Ethanolamine (1.2-1.5 eq)

e Solvent: Methanol or Ethanol (anhydrous)

o Catalyst: Sodium methoxide (0.1 eq, optional)
Protocol:

o Dissolution: Dissolve Methyl 5-chlorosalicylate in anhydrous methanol under nitrogen
atmosphere.

e Addition: Add ethanolamine dropwise to the stirring solution.

o Reflux: Heat the mixture to reflux (65°C) for 4—6 hours. Monitor reaction progress via TLC
(Ethyl Acetate:Hexane 1:1).

e Workup: Cool the reaction mixture to room temperature.
o If solid precipitates: Filter and wash with cold methanol.

o If solution remains: Concentrate under reduced pressure.[1] Dissolve residue in ethyl
acetate, wash with 1IN HCI (to remove excess amine), then brine. Dry over Na2SO4 and
concentrate.

 Purification: Recrystallize from ethanol/water or purify via silica gel chromatography.

Method B: Acid Chloride Route (Schotten-Baumann
Conditions)

Suitable for rapid synthesis on a small scale, though it requires protection of the phenolic
hydroxyl in some variations.

Protocol:

o Activation: React 5-chlorosalicylic acid with Thionyl Chloride (SOCI2) in toluene (reflux, 2h) to
generate 5-chlorosalicyloyl chloride.
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e Coupling: Add the acid chloride dropwise to a solution of ethanolamine (2.0 eq) in DCM at
0°C.

» Quench: Quench with water, extract organic layer, and recrystallize.

Reaction Mechanism (Aminolysis)

The reaction proceeds via a Nucleophilic Acyl Substitution mechanism. The amine nitrogen of
ethanolamine attacks the carbonyl carbon of the ester, forming a tetrahedral intermediate,
which collapses to release methanol and the target amide.

Methyl 5-Chlorosalicylate . Lo . 5-Chloro-2-hydroxy-
(Electrophile) Nucleophilic Attack Elimination N-(2-hydroxyethyl)benzamide
Tetrahedral /
// Intermediate \
Ethanolamine
(Nucleophile) Methanol

Click to download full resolution via product page

Figure 1: Mechanism of Aminolysis for 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide
synthesis.

Biological Potential & Applications

The 5-chlorosalicylamide scaffold is a privileged structure in medicinal chemistry, known for its
ability to uncouple oxidative phosphorylation and disrupt bacterial cell membranes.

Pharmacological Profile[5][6]

o Antimicrobial Activity:

o The 5-chloro substitution enhances lipophilicity (logP ~1.5-2.0), facilitating penetration into

bacterial membranes.

o Similar compounds (e.g., Niclosamide) exhibit potent activity against Gram-positive
bacteria (e.g., S. aureus) and certain viruses.

e Anthelmintic Properties:
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o Salicylanilides are classic anthelmintics.[2] While the N-hydroxyethyl derivative is less
potent than the N-aryl analogs (like Niclosamide), it may serve as a prodrug or a
metabolite with improved solubility profiles.

¢ Synthetic Intermediate:

o Oxazoline Formation: The N-(2-hydroxyethyl) amide moiety can be cyclized using
dehydrating agents (e.g., Burgess reagent or SOCI2) to form 2-(5-chloro-2-
hydroxyphenyl)-2-oxazoline, a valuable heterocyclic building block.

Structure-Activity Relationship (SAR)

e Phenolic -OH (C2): Essential for hydrogen bonding and protonophore activity (uncoupling).
e Chlorine (C5): Increases metabolic stability and hydrophobic interaction with target proteins.
o Amide Linker: Determines the flexibility and orientation of the side chain.

» N-Hydroxyethyl Group: Increases water solubility compared to N-phenyl analogs, potentially
improving bioavailability.

Analytical Characterization

Researchers should verify the identity of the synthesized compound using the following
spectroscopic markers:
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Technique

Expected Signals Interpretation

1H NMR (DMSO-ds)

Chelated Phenolic -OH
6 12.0-13.0 ppm (s, 1H)

(Deshielded)
0 8.5-9.0 ppm (t, 1H) Amide -NH
0 7.8 ppm (d, 1H) Aromatic H-6 (Ortho to C=0)
0 7.4 ppm (dd, 1H) Aromatic H-4
0 6.9 ppm (d, 1H) Aromatic H-3 (Ortho to OH)
0 3.5 ppm (t, 2H) Methylene (-CH2-OH)
0 3.3 ppm (q, 2H) Methylene (-NH-CH2-)
IR Spectroscopy 3300-3400 cm—1 Broad O-H / N-H stretch

1630-1650 cm~1

Amide | (C=0 stretch, lowered
by H-bond)

1550 cm—?

Amide Il (N-H bend)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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